Cas no 1258640-97-9 (methyl 5-(chlorosulfonyl)isoquinoline-1-carboxylate)

• Product Name: methyl 5-(chlorosulfonyl)isoquinoline-1-carboxylate
• CAS No: 1258640-97-9
• MF: C₁₁H₈ClNO₄S
• MW: 285.703520774841
• MDL: MFCD17977204
• CID: 4582858
• Update Time: 2025-11-01

methyl 5-(chlorosulfonyl)isoquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(chlorosulfonyl)isoquinoline-1-carboxylate
• 1-Isoquinolinecarboxylic acid, 5-(chlorosulfonyl)-, methyl ester

• MDL： MFCD17977204
• Inchi： 1S/C11H8ClNO4S/c1-17-11(14)10-8-3-2-4-9(18(12,15)16)7(8)5-6-13-10/h2-6H,1H3
• InChI Key： KMMDYPRLJSHLQD-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)C2=C(C(S(Cl)(=O)=O)=CC=C2)C=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on methyl 5-(chlorosulfonyl)isoquinoline-1-carboxylate

Methyl 5-(Chlorosulfonyl)isoquinoline-1-carboxylate (CAS No. 1258640-97-9): An Overview

Methyl 5-(chlorosulfonyl)isoquinoline-1-carboxylate (CAS No. 1258640-97-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of methyl 5-(chlorosulfonyl)isoquinoline-1-carboxylate consists of an isoquinoline core with a chlorosulfonyl group and a methyl ester functionality. The isoquinoline scaffold is well-known for its biological activity and has been extensively studied in the context of drug discovery. The presence of the chlorosulfonyl group adds a reactive functional group that can participate in various chemical reactions, making this compound a valuable intermediate in synthetic chemistry.

Recent research has highlighted the potential of methyl 5-(chlorosulfonyl)isoquinoline-1-carboxylate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored the use of this compound as a key intermediate in the synthesis of potent inhibitors targeting specific enzymes involved in cancer pathways. The chlorosulfonyl group was found to enhance the reactivity and selectivity of the final products, leading to improved pharmacological profiles.

In another study, researchers at the University of California, San Francisco, investigated the role of methyl 5-(chlorosulfonyl)isoquinoline-1-carboxylate in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are important targets for drug development. The study demonstrated that derivatives of this compound could effectively modulate GPCR activity, suggesting its potential as a lead compound for developing novel therapeutic agents.

The synthetic accessibility of methyl 5-(chlorosulfonyl)isoquinoline-1-carboxylate is another factor contributing to its appeal in pharmaceutical research. A robust and scalable synthetic route has been developed, allowing for efficient production of this compound on both laboratory and industrial scales. This synthetic route involves the reaction of 5-aminoisoquinoline-1-carboxylic acid with chlorosulfonic acid followed by esterification with methanol. The high yield and purity obtained through this process make it an attractive choice for researchers and manufacturers alike.

In addition to its potential in drug discovery, methyl 5-(chlorosulfonyl)isoquinoline-1-carboxylate has also been explored for its use in other areas such as materials science and analytical chemistry. For example, its unique chemical properties have been utilized in the development of new materials with enhanced functional characteristics. In analytical chemistry, this compound has been employed as a derivatizing agent to improve the detection and quantification of certain analytes.

The safety profile of methyl 5-(chlorosulfonyl)isoquinoline-1-carboxylate is an important consideration for its practical applications. Extensive toxicological studies have been conducted to assess its potential risks and ensure safe handling and use. These studies have shown that while care should be taken to avoid exposure to high concentrations, the compound can be handled safely under appropriate laboratory conditions.

In conclusion, methyl 5-(chlorosulfonyl)isoquinoline-1-carboxylate (CAS No. 1258640-97-9) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, materials science, and analytical chemistry. Its unique chemical structure and reactivity make it a valuable tool for researchers and developers working on innovative solutions to complex problems. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing new technologies.